Cas no 1261964-19-5 (4-(4-Carboxy-3-fluorophenyl)-2-chlorobenzoic acid)

• Product Name: 4-(4-Carboxy-3-fluorophenyl)-2-chlorobenzoic acid
• CAS No: 1261964-19-5
• MF: C₁₄H₈ClFO₄
• MW: 294.662326812744
• MDL: MFCD18321510
• CID: 1039202
• PubChem ID: 53227383
• Update Time: 2025-05-20

4-(4-Carboxy-3-fluorophenyl)-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3'-fluoro-[1,1'-biphenyl]-4,4'-dicarboxylic acid
• 4-(4-carboxy-3-chlorophenyl)-2-fluorobenzoic acid
• 4-(4-Carboxy-3-fluorophenyl)-2-chlorobenzoic acid
• AKOS016001000
• 3-Chloro-3/'-fluoro-[1,1/'-biphenyl]-4,4/'-dicarboxylic acid
• C14H8ClFO4
• BS-20316
• DTXSID90690939
• 1261964-19-5
• CS-0209650
• MFCD18321510
• [1,1'-Biphenyl]-4,4'-dicarboxylic acid, 3-chloro-3'-fluoro-
• 3-Chloro-3'-fluoro[1,1'-biphenyl]-4,4'-dicarboxylic acid
• 3-Chloro-3'-fluoro-[1,1'-biphenyl]-4,4'-dicarboxylicacid
• A889532

• MDL： MFCD18321510
• Inchi： 1S/C14H8ClFO4/c15-11-5-7(1-3-9(11)13(17)18)8-2-4-10(14(19)20)12(16)6-8/h1-6H,(H,17,18)(H,19,20)
• InChI Key： MFEASKHAYHUMIN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 294.01000
• Monoisotopic Mass: 294.0095146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 3.54250

Additional information on 4-(4-Carboxy-3-fluorophenyl)-2-chlorobenzoic acid

Comprehensive Overview of 4-(4-Carboxy-3-fluorophenyl)-2-chlorobenzoic acid (CAS No. 1261964-19-5)

4-(4-Carboxy-3-fluorophenyl)-2-chlorobenzoic acid (CAS No. 1261964-19-5) is a fluorinated aromatic carboxylic acid derivative with significant applications in pharmaceutical intermediates and organic synthesis. This compound features a unique chloro and fluoro substitution pattern, making it a valuable building block for designing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing targeted therapies and small-molecule drugs.

The molecular structure of 4-(4-Carboxy-3-fluorophenyl)-2-chlorobenzoic acid combines a benzoic acid core with a fluorophenyl group, enhancing its reactivity and binding properties. This structural motif is frequently explored in medicinal chemistry for optimizing drug candidates, particularly in kinase inhibitors and anti-inflammatory agents. Recent trends in AI-driven drug discovery have amplified the demand for such specialized intermediates, as computational models prioritize compounds with halogenated aromatic systems for improved selectivity.

From a synthetic perspective, CAS No. 1261964-19-5 serves as a versatile precursor for cross-coupling reactions and carboxylate derivatization. Its carboxylic acid functionalities enable easy conjugation with amines or alcohols, facilitating the creation of amides or esters—key steps in prodrug development. Laboratories focusing on high-throughput screening often utilize this compound to expand their libraries of fluorinated analogs, addressing the growing need for metabolically stable drug candidates.

Environmental and regulatory considerations are also critical when working with 4-(4-Carboxy-3-fluorophenyl)-2-chlorobenzoic acid. While not classified as hazardous, its halogenated nature necessitates proper handling to align with green chemistry principles. Innovations in biodegradable catalysts and solvent-free synthesis are being tested to improve the sustainability profile of such compounds, reflecting the industry’s shift toward eco-friendly manufacturing.

In analytical applications, this compound’s distinct UV absorption and chromatographic behavior make it suitable for HPLC method development and mass spectrometry calibration. Its dual carboxyl groups allow for precise quantification via ion-pairing techniques, a feature leveraged in quality control protocols for APIs (Active Pharmaceutical Ingredients).

Market insights reveal rising interest in fluorinated pharmaceuticals, driven by their enhanced bioavailability and target engagement. As patent landscapes evolve, CAS No. 1261964-19-5 is gaining attention for its potential in next-generation therapeutics, particularly in oncology and CNS disorders. Collaborative efforts between academia and biotech firms are accelerating its adoption in preclinical research pipelines.

For researchers sourcing this compound, verifying supplier reliability and batch-to-batch consistency is essential. Reputable providers often furnish detailed COA (Certificate of Analysis) data, including HPLC purity and residual solvent profiles. These metrics are vital for ensuring reproducibility in structure-activity relationship (SAR) studies.

In summary, 4-(4-Carboxy-3-fluorophenyl)-2-chlorobenzoic acid exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its multifaceted roles—from drug design to analytical standards—underscore its relevance in advancing both scientific knowledge and industrial applications.